Cas no 1416439-00-3 (3-bromo-5-fluoro-quinoline)

• Product Name: 3-bromo-5-fluoro-quinoline
• CAS No: 1416439-00-3
• MF: C₉H₅BrFN
• MW: 226.04510474205
• MDL: MFCD22690573
• CID: 1016142
• PubChem ID: 71742994
• Update Time: 2025-06-26

3-bromo-5-fluoro-quinoline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-fluoroquinoline
• 3-bromo-5-fluoro-quinoline
• 1416439-00-3
• SB71607
• AKOS025146672
• Quinoline, 3-bromo-5-fluoro-
• CS-0318538
• MFCD22690573
• AS-41429
• DB-252387
• AMY26166

• MDL： MFCD22690573
• Inchi： 1S/C9H5BrFN/c10-6-4-7-8(11)2-1-3-9(7)12-5-6/h1-5H
• InChI Key： MPVCOZUPDLYPQM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC=C(C2=C1)F

Computed Properties

• Exact Mass: 224.95894g/mol
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

3-bromo-5-fluoro-quinoline Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 3-bromo-5-fluoro-quinoline

3-Bromo-5-Fluoro-Quinoline: A Comprehensive Overview

3-Bromo-5-fluoro-quinoline (CAS No. 1416439-00-3) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its quinoline skeleton, which consists of a benzene ring fused to a pyridine ring. The substitution pattern at positions 3 and 5 with bromine and fluorine atoms, respectively, imparts unique electronic and steric properties to the molecule. These properties make 3-bromo-5-fluoro-quinoline a valuable building block for the synthesis of advanced materials and bioactive molecules.

The synthesis of 3-bromo-5-fluoro-quinoline typically involves multi-step organic reactions, often starting from quinoline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that introduce the bromine and fluorine substituents at specific positions on the quinoline ring. These methods not only enhance the purity of the final product but also align with green chemistry principles by minimizing waste and energy consumption.

One of the most promising applications of 3-bromo-5-fluoro-quinoline lies in its role as an intermediate in drug discovery. The compound's ability to act as a scaffold for constructing bioactive molecules has been exploited in the development of potential therapeutic agents. For example, studies have shown that derivatives of 3-bromo-5-fluoro-quinoline exhibit potent anti-inflammatory and anticancer activities. In particular, their ability to modulate key cellular pathways, such as the MAPK/ERK signaling pathway, makes them attractive candidates for targeted therapy.

In addition to its pharmacological applications, 3-bromo-5-fluoro-quinoline has found utility in materials science. The compound's electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating 3-bromo-5-fluoro-quinoline into polymer frameworks to enhance their charge transport capabilities. For instance, blends of this compound with conjugated polymers have demonstrated improved conductivity and stability under ambient conditions.

The structural versatility of 3-bromo-5-fluoro-quinoline also lends itself to applications in analytical chemistry. Its ability to act as a fluorescent probe has been leveraged in the detection of metal ions and environmental pollutants. By exploiting the compound's fluorescence quenching properties, researchers have developed sensitive assays for detecting heavy metals such as mercury(II) and lead(II) ions in aqueous solutions.

Looking ahead, the development of novel synthetic routes for 3-bromo-5-fluoro-quinoline will likely drive further innovation in its applications. The integration of machine learning algorithms into synthetic planning could optimize reaction conditions and identify new pathways for constructing this compound more efficiently. Moreover, ongoing studies into its biocompatibility and toxicity profiles will be crucial for determining its suitability as a drug candidate or material component.

In conclusion, 3-bromo-5-fluoro-quionline (CAS No. 1416439-00-3) stands as a testament to the versatility of heterocyclic compounds in modern chemistry. Its unique structure, coupled with advancements in synthetic methodology and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new functionalities and uses for this compound, its impact on science and technology is expected to grow significantly.